5-Fluoro-1,3-dihydro-2H-indole-2-thione
Overview
Description
5-Fluoro-1,3-dihydro-2H-indole-2-thione (FIT) is a synthetic compound that has been widely studied for its potential applications in scientific research. This molecule is of particular interest due to its unique structural features and potential biological activities.
Mechanism of Action
The mechanism of action of 5-Fluoro-1,3-dihydro-2H-indole-2-thione is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes or proteins in cells. This inhibition can lead to a variety of biological effects, including changes in gene expression, cell growth, and apoptosis.
Biochemical and Physiological Effects:
Studies have shown that 5-Fluoro-1,3-dihydro-2H-indole-2-thione can have a variety of biochemical and physiological effects, including anti-inflammatory, anti-cancer, and anti-microbial activities. 5-Fluoro-1,3-dihydro-2H-indole-2-thione has also been shown to induce apoptosis in cancer cells and to inhibit the growth of certain bacterial strains.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 5-Fluoro-1,3-dihydro-2H-indole-2-thione in lab experiments is its high purity and yield, which allows for accurate and reproducible results. Additionally, 5-Fluoro-1,3-dihydro-2H-indole-2-thione is relatively inexpensive and easy to synthesize, making it an attractive option for researchers. However, one limitation of using 5-Fluoro-1,3-dihydro-2H-indole-2-thione is its potential toxicity, which can limit its use in certain experiments.
Future Directions
There are many potential future directions for research on 5-Fluoro-1,3-dihydro-2H-indole-2-thione. One area of interest is in the development of new drugs based on the structure of 5-Fluoro-1,3-dihydro-2H-indole-2-thione, which could have applications in the treatment of cancer, inflammation, and infectious diseases. Additionally, further studies are needed to fully understand the mechanism of action of 5-Fluoro-1,3-dihydro-2H-indole-2-thione and its potential biological activities. Finally, there is potential for the use of 5-Fluoro-1,3-dihydro-2H-indole-2-thione as a fluorescent probe in biological imaging, which could have applications in the study of cellular processes and disease mechanisms.
Scientific Research Applications
5-Fluoro-1,3-dihydro-2H-indole-2-thione has been studied extensively for its potential applications in scientific research. One of the most promising areas of research is in the field of medicinal chemistry, where 5-Fluoro-1,3-dihydro-2H-indole-2-thione has shown potential as a lead compound for the development of new drugs. Additionally, 5-Fluoro-1,3-dihydro-2H-indole-2-thione has been studied for its potential as a fluorescent probe in biological imaging and as a catalyst for organic reactions.
properties
IUPAC Name |
5-fluoro-1,3-dihydroindole-2-thione |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6FNS/c9-6-1-2-7-5(3-6)4-8(11)10-7/h1-3H,4H2,(H,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VCKVKQRAZHSKQY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2=C(C=CC(=C2)F)NC1=S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6FNS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10652251 |
Source
|
| Record name | 5-Fluoro-1,3-dihydro-2H-indole-2-thione | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10652251 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
167.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Fluoro-1,3-dihydro-2H-indole-2-thione | |
CAS RN |
73425-13-5 |
Source
|
| Record name | 5-Fluoro-1,3-dihydro-2H-indole-2-thione | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10652251 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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